Cas no 105903-83-1 (1-(2-Methylazulen-1-yl)ethanone)
105903-83-1 structure
Product Name:1-(2-Methylazulen-1-yl)ethanone
CAS No:105903-83-1
MF:C13H12O
MW:184.233783721924
CID:1040059
PubChem ID:14545169
Update Time:2025-04-20
1-(2-Methylazulen-1-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Methylazulen-1-yl)ethanone
- A895925
- 1-(2-Methylazulen-1-yl)ethan-1-one
- DTXSID90561478
- 105903-83-1
- AKOS016007035
- DS-016007
- MFCD18072912
-
- MDL: MFCD18072912
- Inchi: 1S/C13H12O/c1-9-8-11-6-4-3-5-7-12(11)13(9)10(2)14/h3-8H,1-2H3
- InChI Key: LAEMMWWSHFJJFS-UHFFFAOYSA-N
- SMILES: O=C(C)C1C(C)=CC2=CC=CC=CC=12
Computed Properties
- Exact Mass: 184.088815002g/mol
- Monoisotopic Mass: 184.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 41-42 ºC
- Solubility: Almost insoluble (0.094 g/l) (25 º C),
1-(2-Methylazulen-1-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM308385-1g |
1-(2-Methylazulen-1-yl)ethanone |
105903-83-1 | 95% | 1g |
$*** | 2023-04-03 | |
| Ambeed | A705504-1g |
1-(2-Methylazulen-1-yl)ethanone |
105903-83-1 | 95+% | 1g |
$368.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756002-1g |
1-(2-Methylazulen-1-yl)ethan-1-one |
105903-83-1 | 95% | 1g |
¥3091.00 | 2024-08-09 |
1-(2-Methylazulen-1-yl)ethanone Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
105903-83-1 (1-(2-Methylazulen-1-yl)ethanone) Related Products
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